![molecular formula C23H24O8 B5574846 {4,8-dimethyl-2-oxo-7-[(3,4,5-trimethoxybenzyl)oxy]-2H-chromen-3-yl}acetic acid](/img/structure/B5574846.png)
{4,8-dimethyl-2-oxo-7-[(3,4,5-trimethoxybenzyl)oxy]-2H-chromen-3-yl}acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
{4,8-dimethyl-2-oxo-7-[(3,4,5-trimethoxybenzyl)oxy]-2H-chromen-3-yl}acetic acid is a useful research compound. Its molecular formula is C23H24O8 and its molecular weight is 428.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 428.14711772 g/mol and the complexity rating of the compound is 675. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-inflammatory Applications
Research has identified compounds structurally related to "{4,8-dimethyl-2-oxo-7-[(3,4,5-trimethoxybenzyl)oxy]-2H-chromen-3-yl}acetic acid" that exhibit potent anti-inflammatory activities. For instance, derivatives from Melicope semecarpifolia have shown significant inhibition on superoxide anion generation and elastase release by human neutrophils, indicating their potential as anti-inflammatory agents (Chen et al., 2008).
Antimicrobial Applications
Certain derivatives of chromen-yl acetic acid have been synthesized and evaluated for their antimicrobial properties. These include Schiff's bases and other related compounds, highlighting the chemical versatility and potential pharmacological uses of this core structure in combating microbial infections (Čačić et al., 2006).
Synthesis and Structural Analysis
The synthesis of new chemical entities based on chromen-yl acetic acid derivatives has been a subject of interest, leading to the development of novel compounds with potential applications in various fields. Crystallographic studies have provided insights into their structural properties, which is crucial for understanding their reactivity and interaction with biological targets (Obreza & Perdih, 2012).
Oxidative Protection
The exploration of new protecting groups for carboxylic acids has led to the investigation of 2,6-dimethoxybenzyl esters, which are easily oxidized to reveal the carboxylic acid. This research is foundational for synthetic chemistry, particularly in the development of pharmaceuticals and fine chemicals (Kim & Misco, 1985).
Antioxidant Activity
Compounds isolated from natural sources, including those structurally related to "this compound," have been evaluated for their antioxidant properties. These studies contribute to the understanding of natural antioxidants and their potential health benefits (Luo et al., 2015).
Properties
IUPAC Name |
2-[4,8-dimethyl-2-oxo-7-[(3,4,5-trimethoxyphenyl)methoxy]chromen-3-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24O8/c1-12-15-6-7-17(13(2)21(15)31-23(26)16(12)10-20(24)25)30-11-14-8-18(27-3)22(29-5)19(9-14)28-4/h6-9H,10-11H2,1-5H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHDYZOXFYCUOQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)OC2=C1C=CC(=C2C)OCC3=CC(=C(C(=C3)OC)OC)OC)CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24O8 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.